Cas no 1105238-12-7 (2-(2-{(3-chlorophenyl)methylsulfanyl}-6-oxo-1,6-dihydropyrimidin-4-yl)-N-methylacetamide)

• Product Name: 2-(2-{(3-chlorophenyl)methylsulfanyl}-6-oxo-1,6-dihydropyrimidin-4-yl)-N-methylacetamide
• CAS No: 1105238-12-7
• MF: C₁₄H₁₄ClN₃O₂S
• MW: 323.797860622406
• CID: 6144407
• PubChem ID: 135952714
• Update Time: 2025-10-28

2-(2-{(3-chlorophenyl)methylsulfanyl}-6-oxo-1,6-dihydropyrimidin-4-yl)-N-methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-{(3-chlorophenyl)methylsulfanyl}-6-oxo-1,6-dihydropyrimidin-4-yl)-N-methylacetamide
• 2-(2-((3-chlorobenzyl)thio)-6-oxo-1,6-dihydropyrimidin-4-yl)-N-methylacetamide
• 1105238-12-7
• 2-[2-[(3-chlorophenyl)methylsulfanyl]-6-oxo-1H-pyrimidin-4-yl]-N-methylacetamide
• F5485-0476
• AKOS024510132

• Inchi： 1S/C14H14ClN3O2S/c1-16-12(19)6-11-7-13(20)18-14(17-11)21-8-9-3-2-4-10(15)5-9/h2-5,7H,6,8H2,1H3,(H,16,19)(H,17,18,20)
• InChI Key： ZPVXXIRPLYPPLW-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CSC1=NC(=CC(N1)=O)CC(NC)=O

Computed Properties

• Exact Mass: 323.0495256g/mol
• Monoisotopic Mass: 323.0495256g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-(2-{(3-chlorophenyl)methylsulfanyl}-6-oxo-1,6-dihydropyrimidin-4-yl)-N-methylacetamide

Introduction to 2-(2-{(3-chlorophenyl)methylsulfanyl}-6-oxo-1,6-dihydropyrimidin-4-yl)-N-methylacetamide (CAS No. 1105238-12-7)

The compound 2-(2-{(3-chlorophenyl)methylsulfanyl}-6-oxo-1,6-dihydropyrimidin-4-yl)-N-methylacetamide, identified by its CAS number 1105238-12-7, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a pyrimidine core with functionalized substituents, including a chlorophenylmethylsulfanyl group, makes it a promising candidate for further exploration in synthetic chemistry and pharmacological studies.

Recent advancements in the pharmaceutical industry have highlighted the importance of heterocyclic compounds in the design of novel therapeutic agents. Pyrimidine derivatives, in particular, have been extensively studied for their role in various biological processes. The compound in question exhibits a structural motif that is reminiscent of several bioactive molecules, suggesting potential interactions with biological targets such as enzymes and receptors. This has prompted researchers to investigate its pharmacological profile and explore its utility in addressing various therapeutic challenges.

The 3-chlorophenylmethylsulfanyl moiety is a key feature of this compound, contributing to its unique chemical properties and biological activity. Chlorophenyl groups are well-known for their presence in numerous pharmacologically active molecules, often serving as key pharmacophores. The sulfur atom in the sulfanyl group further enhances the compound's potential for interaction with biological systems, making it an attractive scaffold for drug discovery. The combination of these elements within the pyrimidine scaffold suggests that this compound may exhibit multiple modes of action, which could be exploited for therapeutic benefits.

In the realm of drug development, the synthesis and characterization of novel compounds are crucial steps toward identifying potential therapeutics. The N-methylacetamide component of this molecule adds another layer of complexity, influencing its solubility, stability, and metabolic pathways. These factors are critical considerations when evaluating a compound's suitability for further development into a drug candidate. Researchers have employed advanced synthetic methodologies to optimize the production of this compound, ensuring high purity and yield for subsequent pharmacological testing.

Current research efforts are focused on elucidating the biological activity of this compound through in vitro and in vivo studies. Preliminary findings indicate that it may possess properties relevant to areas such as anti-inflammatory and anticancer therapies. The pyrimidine core is known to be involved in numerous biological pathways, and modifications at various positions on this core can lead to significant changes in biological activity. The specific arrangement of substituents in 2-(2-{(3-chlorophenyl)methylsulfanyl}-6-oxo-1,6-dihydropyrimidin-4-yl)-N-methylacetamide suggests that it may interact with targets involved in these pathways.

The pharmaceutical industry continues to rely on innovative chemical entities to address unmet medical needs. Heterocyclic compounds like pyrimidines remain at the forefront of drug discovery due to their diverse biological activities and structural versatility. The exploration of derivatives such as 2-(2-{(3-chlorophenyl)methylsulfanyl}-6-oxo-1,6-dihydropyrimidin-4-yl)-N-methylacetamide (CAS No. 1105238-12-7) underscores the ongoing commitment to developing new treatments through chemical innovation.

As research progresses, the integration of computational methods into drug discovery is becoming increasingly prevalent. Molecular modeling techniques are being used to predict the binding affinity and interactions of compounds like this one with biological targets. These virtual screening approaches help to identify promising candidates for experimental validation, streamlining the drug development process. The structural features of 2-(2-{(3-chlorophenyl)methylsulfanyl}-6-oxo-1,6-dihydropyrimidin-4-yl)-N-methylacetamide make it an ideal candidate for such computational studies, which could accelerate its path toward clinical application.

The synthesis and characterization of this compound also highlight the importance of interdisciplinary collaboration in pharmaceutical research. Chemists work closely with biologists and pharmacologists to develop molecules that meet stringent criteria for efficacy and safety. The complex interplay between structure and function necessitates a multifaceted approach to understanding how these molecules interact with living systems.

In conclusion,2-(2-{(3-chlorophenyl)methylsulfanyl}-6-oxo-1,6-dihydropyrimidin-4-yl)-N-methylacetamide represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable asset in ongoing drug discovery efforts. As research continues to uncover new applications for this compound,CAS No. 1105238-12-7 will undoubtedly play a crucial role in shaping future therapeutic strategies.